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Cat. No.: B1278486 Get Quote

An In-Depth Technical Guide to the Safe Handling of 2-Cyclopropylethylamine

Introduction: Understanding the Molecule
2-Cyclopropylethylamine (CAS: 62893-54-3), also known as Cyclopropaneethanamine, is a

primary amine featuring a cyclopropyl group.[1][2] This structural motif is of significant interest

in medicinal chemistry and drug development, where the cyclopropyl ring is often used as a

bioisostere for other chemical groups to enhance metabolic stability, binding affinity, or other

pharmacokinetic properties.[3][4] It serves as a key building block in the synthesis of novel

therapeutic agents and other fine chemicals.[3][5] However, its utility is matched by a significant

hazard profile. As a reactive, flammable, and corrosive amine, a comprehensive understanding

of its properties and strict adherence to safety protocols are paramount for any professional

handling this compound. This guide synthesizes critical safety data to provide a framework for

its safe use in a research and development setting.

Section 1: Hazard Identification and GHS
Classification
2-Cyclopropylethylamine and its related salts are classified as hazardous under the Globally

Harmonized System (GHS). The primary dangers are its flammability, corrosivity, and acute

toxicity.[1][6] The specific classifications can vary slightly between the free base and its

hydrochloride salt, but a conservative approach assuming the highest degree of hazard is

recommended.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 14 Tech Support

https://www.benchchem.com/product/b1278486?utm_src=pdf-interest
https://www.benchchem.com/product/b1278486?utm_src=pdf-body
https://www.benchchem.com/product/b1278486?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/10240761
https://cymitquimica.com/products/IN-DA0035TO/62893-54-3/2-cyclopropylethylamine/
https://www.longdom.org/open-access-pdfs/cyclopropylamine-in-medicinal-chemistry-synthesis-and-applications.pdf
https://chemrxiv.org/engage/api-gateway/chemrxiv/assets/orp/resource/item/60c74438337d6ce317e26d70/original/synthesis-of-trans-2-substituted-cyclopropylamines-from-chloroaldehydes.pdf
https://www.longdom.org/open-access-pdfs/cyclopropylamine-in-medicinal-chemistry-synthesis-and-applications.pdf
https://patents.google.com/patent/US3988464A/en
https://www.benchchem.com/product/b1278486?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/10240761
https://pubchem.ncbi.nlm.nih.gov/compound/21916080
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1278486?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


GHS Pictograms:

Signal Word:Danger[6][7][8]

Consolidated Hazard Statements (H-Codes):

H225/H226: Highly flammable liquid and vapor.[1][7][9][10]

H302: Harmful if swallowed.[6][8][10]

H314: Causes severe skin burns and eye damage.[1][6][8][9][10]

H318: Causes serious eye damage.[6]

H332: Harmful if inhaled.[6]

H335: May cause respiratory irritation.[11]

Consolidated Precautionary Statements (P-Codes):

Prevention: P210, P233, P260, P264, P271, P280.[8][12][13][14]

Response: P301+P330+P331, P302+P361+P354, P304+P340, P305+P354+P338, P310,

P316.[6][8][13]

Storage: P403+P235, P405.[6][12][13][14]

Disposal: P501.[6][12][13]

Section 2: Physicochemical and Toxicological
Profile
A thorough understanding of the compound's properties is the foundation of a robust safety

assessment.

Physical and Chemical Properties
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The data presented below is a synthesis from various safety data sheets for

cyclopropylamines.

Property Value Source(s)

Molecular Formula C₅H₁₁N [2]

Molecular Weight 85.15 g/mol [1]

Appearance Colorless to light yellow liquid [10]

Odor
Strong, unpleasant, ammonia-

like
[10][15]

Boiling Point
95 °C / 203 °F (for related 1-

Cyclopropylethylamine)
[16]

Melting Point
-68 °C / -90.4 °F (for related 1-

Cyclopropylethylamine)
[16]

Flash Point
-13 °F / -25 °C (Closed Cup)

(for Cyclopropylamine)
[7][17]

Autoignition Temp.
527 °F / 275 °C (for

Cyclopropylamine)
[7][17]

Solubility Soluble in water [10]

Causality Insight: The extremely low flash point of -25°C is a critical parameter.[7][17] This

means that at standard room temperature, the compound will produce enough vapor to form an

ignitable mixture with air. This property is the primary driver for the stringent requirements for

ignition source control, grounding, and the use of explosion-proof equipment.

Toxicological Summary
The toxicity of 2-Cyclopropylethylamine is characteristic of many volatile, alkaline amines.

Inhalation: Harmful if inhaled.[6] Vapors can cause severe irritation and chemical burns to the

respiratory tract.[17] In high concentrations, inhalation may lead to serious complications

such as spasm, inflammation, pulmonary edema, and could potentially be fatal.[17]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 14 Tech Support

https://cymitquimica.com/products/IN-DA0035TO/62893-54-3/2-cyclopropylethylamine/
https://pubchem.ncbi.nlm.nih.gov/compound/10240761
https://www.cdnisotopes.com/media/catalog/product/d/-/d-1659_4.pdf
https://www.cdnisotopes.com/media/catalog/product/d/-/d-1659_4.pdf
https://datasheets.scbt.com/sc-255042.pdf
https://www.fishersci.com/store/msds?partNumber=AAH2749906&productDescription=%28S%29-1-CYCLPROPLETHLAMINE+CH+5G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAH2749906&productDescription=%28S%29-1-CYCLPROPLETHLAMINE+CH+5G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC263680250&countryCode=US&language=en
https://pim-resources.coleparmer.com/sds/02600.pdf
https://www.fishersci.com/store/msds?partNumber=AC263680250&countryCode=US&language=en
https://pim-resources.coleparmer.com/sds/02600.pdf
https://www.cdnisotopes.com/media/catalog/product/d/-/d-1659_4.pdf
https://www.fishersci.com/store/msds?partNumber=AC263680250&countryCode=US&language=en
https://pim-resources.coleparmer.com/sds/02600.pdf
https://www.benchchem.com/product/b1278486?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/21916080
https://pim-resources.coleparmer.com/sds/02600.pdf
https://pim-resources.coleparmer.com/sds/02600.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1278486?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Skin Contact: Causes severe skin burns.[8][10][17] The material is corrosive and can cause

chemical burns upon direct contact.[15] Absorption through the skin may lead to systemic

effects.[15]

Eye Contact: Causes serious eye damage.[6][17] Direct contact can lead to severe burns,

and permanent injury.[15] The vapors alone are extremely irritating.[15] It is also classified as

a lachrymator, a substance that causes tearing.[8][17]

Ingestion: Harmful if swallowed.[6][8][10] Ingestion can produce chemical burns within the

oral cavity and gastrointestinal tract.[15][17]

Section 3: Core Safety Protocols: Handling and
Storage
A multi-layered approach combining engineering controls, personal protective equipment, and

administrative procedures is essential for mitigating the risks associated with 2-
Cyclopropylethylamine.

Engineering Controls: The First Line of Defense
Ventilation: All handling of 2-Cyclopropylethylamine must be conducted in a certified

chemical fume hood to minimize inhalation exposure.[7][16][17] General laboratory

ventilation is insufficient.

Ignition Source Control: Absolutely no smoking, open flames, or heat sources should be

present in the handling area.[7][14][15] Use temperature-controlled heating mantles and hot

plates with extreme caution.

Explosion-Proof Equipment: Due to the low flash point and flammable nature, all electrical

equipment (stirrers, lights, refrigerators) in the immediate vicinity must be explosion-proof.[7]

[16][18]

Static Discharge Prevention: All metal containers and equipment, including transfer lines,

must be grounded and bonded to prevent the buildup of static electricity, which can serve as

an ignition source.[7][16][18]
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Emergency Equipment: A safety shower and eyewash station must be located in the

immediate work area and be regularly tested.[17][19]

Personal Protective Equipment (PPE): A Non-Negotiable
Barrier
The selection of appropriate PPE is critical. Standard lab attire (cotton lab coat, long pants,

closed-toe shoes) is a minimum requirement, supplemented by the following:
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Body Part Required PPE
Specifications and
Rationale

Hands Chemical-resistant gloves

Material: Nitrile or Neoprene

are suitable. Double-gloving is

strongly recommended for

extended operations.[19]

Rationale: Prevents corrosive

burns and skin absorption.[15]

Always inspect gloves for

defects before use.[8][19]

Eyes/Face Safety Goggles & Face Shield

Goggles: Splash-proof, ANSI

Z87.1 compliant chemical

safety goggles are mandatory.

[19] Face Shield: Must be worn

over safety goggles to protect

the entire face from splashes.

[8][19] Rationale: Protects

against severe eye damage

from splashes or irritating

vapors.[17]

Body Chemical-resistant Apron/Coat

Material: Rubber or neoprene

over a flame-resistant lab coat.

[15][19] Rationale: Provides a

barrier against splashes of the

corrosive liquid.

Respiratory Respirator (if applicable) Type: Required only if working

outside of a fume hood (e.g.,

large-scale transfers,

emergency response). An air-

purifying respirator with an

organic vapor/ammonia

cartridge is necessary.[19] Fit:

Must be properly fit-tested.[19]

Rationale: Prevents inhalation
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of harmful and corrosive

vapors.

Storage and Incompatibility
Storage Location: Store in a dedicated, approved flammables cabinet or area.[17] The area

must be cool, dry, well-ventilated, and separate from incompatible materials.[14][15][16]

Container: Keep containers tightly closed to prevent vapor escape and absorption of

atmospheric CO2.[7][15]

Incompatible Materials: Avoid contact with acids, acid chlorides, acid anhydrides, strong

oxidizing agents, and carbon dioxide.[7][8][15] Reactions with these materials can be

vigorous or violent.

Section 4: Emergency Response Protocols
Rapid and correct response during an emergency can significantly reduce the severity of an

incident.

First-Aid Measures
Immediate action is critical. Alert colleagues and call for emergency medical assistance for all

exposures.

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,

holding the eyelids open.[8][16][17] Remove contact lenses if it can be done easily. Seek

immediate medical attention.[7][17]

Skin Contact: Immediately remove all contaminated clothing while flushing the affected skin

area with large amounts of water for at least 15 minutes, preferably under a safety shower.

[15][17] Seek immediate medical attention.[17]

Inhalation: Move the victim to fresh air at once.[17][20] If breathing is difficult, administer

oxygen. If breathing has stopped, begin artificial respiration (do not use mouth-to-mouth if

the substance was ingested or inhaled).[7][16] Seek immediate medical attention.[17]
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Ingestion: Do NOT induce vomiting.[8][17] If the person is conscious, rinse their mouth with

water and have them drink 2-4 cupfuls of water or milk.[17] Never give anything by mouth to

an unconscious person.[8][13] Seek immediate medical attention.[17]

Fire-Fighting Procedures
Suitable Extinguishing Media: Use dry chemical powder, carbon dioxide (CO₂), or alcohol-

resistant foam.[7][15][17] A water spray can be used to cool fire-exposed containers but may

be ineffective at extinguishing the fire itself.[7][17]

Specific Hazards: This is a highly flammable liquid.[7][10][15] Vapors are heavier than air and

may travel a considerable distance to a source of ignition and "flash back".[7][16][17]

Containers may explode when heated due to pressure buildup.[7][15][16]

Hazardous Combustion Products: Thermal decomposition can produce toxic gases,

including carbon oxides (CO, CO₂) and nitrogen oxides (NOx).[7][15]

Protective Equipment: Firefighters must wear full protective gear and a self-contained

breathing apparatus (SCBA).[7][16][17]

Accidental Release Measures
Evacuate & Isolate: Immediately evacuate all non-essential personnel from the area and

move upwind.[15]

Remove Ignition Sources: Shut off all sources of ignition (flames, sparks, electrical

equipment).[15][16][17]

Ventilate: Ensure the area is well-ventilated.

Personal Protection: Don appropriate PPE, including respiratory protection, before

attempting cleanup.[15]

Containment & Cleanup:

For small spills, absorb the material with a non-combustible, inert absorbent such as sand,

vermiculite, or earth.[16][17][21] Do not use combustible materials like paper towels.
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Use non-sparking tools for collection.[7][16][17]

Collect the absorbed material and place it into a suitable, labeled, and sealed container for

hazardous waste disposal.[16][17]

Disposal: Dispose of the waste through a licensed hazardous waste disposal company.[21]

Do not allow the material to enter drains or waterways.[8]

Section 5: Visualized Workflows
Safe Handling Workflow Diagram
This diagram outlines the critical safety checkpoints for handling 2-Cyclopropylethylamine in

a laboratory setting.
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Preparation Phase

Handling Phase

Post-Handling Phase

1. Review SDS & SOP

2. Don Full PPE
(Gloves, Goggles, Face Shield, Apron)

3. Verify Engineering Controls
(Fume Hood On, Eyewash Clear)

4. Transport in Secondary Containment

5. Work Strictly Inside Fume Hood
(Ground Equipment)

6. Securely Seal Container After Use

7. Decontaminate Work Area

8. Dispose of Waste in Labeled
Hazardous Waste Container

9. Doff & Dispose of PPE Correctly

10. Wash Hands Thoroughly
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Exposure Occurs

Route of
Exposure?

SKIN/HAIR:
Remove clothing, flush with water

for 15+ min in safety shower.

 Skin/Hair 

EYE:
Flush with water for 15+ min

at eyewash station. Hold eyelids open.

 Eye 

INHALATION:
Move to fresh air immediately.

Provide oxygen if needed.

 Inhalation 

INGESTION:
DO NOT induce vomiting.

Rinse mouth, drink water if conscious.

 Ingestion 

CALL FOR IMMEDIATE
MEDICAL ATTENTION

(Provide SDS to Responders)

Click to download full resolution via product page

Caption: A decision tree for first aid response to exposure.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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